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For Researchers, Scientists, and Drug Development Professionals

Introduction
Prometryn is a selective triazine herbicide widely used in cotton production for the control of

annual broadleaf and grass weeds. Its mode of action is the inhibition of photosynthesis at

Photosystem II (PSII). This document provides detailed application notes and experimental

protocols for the use of prometryn in cotton weed management research. It is intended for

researchers, scientists, and professionals involved in herbicide development and evaluation.

Mechanism of Action
Prometryn belongs to the triazine class of herbicides and functions by inhibiting

photosynthesis. It specifically targets the D1 protein in the Photosystem II complex within the

thylakoid membranes of chloroplasts. By binding to the QB site on the D1 protein, prometryn
blocks the electron transport chain, preventing the fixation of CO2 and the production of ATP

and NADPH necessary for plant growth.[1][2] This blockage leads to the formation of reactive

oxygen species, which cause lipid peroxidation and membrane damage, ultimately resulting in

chlorosis, necrosis, and plant death.[2][3]
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Prometryn BLOCKS

Prometryn's inhibition of the photosynthetic pathway.

1. Site Selection & Preparation
- Uniform weed pressure

- Appropriate soil type
- Conventional tillage

2. Experimental Design
- Randomized Complete Block Design (RCBD)

- 3-4 replications
- Plot size: e.g., 4 rows x 10 m

3. Treatment Application
- Calibrated sprayer

- Application timings: PRE, PD
- Include untreated control & standard

4. Data Collection
- Weed counts/density

- Visual weed control ratings (0-100%)
- Cotton injury ratings (0-100%)

- Stand counts
- Plant height
- Yield data

5. Data Analysis
- Analysis of Variance (ANOVA)

- Mean separation (e.g., LSD, Tukey's HSD)

Workflow for a cotton herbicide field trial.
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1. Select Nozzle & Pressure

2. Measure Nozzle Flow Rate (ml/min) 3. Measure Travel Speed (m/min) 4. Measure Spray Width (m)

5. Calculate Application Volume (L/ha)
Volume = (Flow Rate * 600) / (Speed * Width)

Key steps for sprayer calibration.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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